N-Ethyl-N-(4-hydroxyhexyl)phenethylamine 3,4,5-trimethoxybenzoate (ester)

• CAS No.: 67293-40-7
• Molecular Formula: C26H37NO5
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 6-[ethyl(2-phenylethyl)amino]hexan-3-yl 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C26H37NO5/c1-6-22(14-11-16-27(7-2)17-15-20-12-9-8-10-13-20)32-26(28)21-18-23(29-3)25(31-5)24(19-21)30-4/h8-10,12-13,18-19,22H,6-7,11,14-17H2,1-5H3
• InChI Key: XCMDZEPCYMTNGM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCN(CC)CCC1=CC=CC=C1)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

3,4,5-Trimethoxybenzoic acid 4-[ethyl(phenethyl)amino]-1-ethylbutyl ester is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a trimethoxybenzoic acid moiety and an ethyl(phenethyl)amino group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4,5-Trimethoxybenzoic acid 4-[ethyl(phenethyl)amino]-1-ethylbutyl ester typically involves multiple steps. One common method starts with the methoxylation of gallic acid using dimethyl sulfate to produce 3,4,5-trimethoxybenzoic acid . This intermediate is then esterified with ethanol to form ethyl 3,4,5-trimethoxybenzoate . The final step involves the reaction of ethyl 3,4,5-trimethoxybenzoate with 4-[ethyl(phenethyl)amino]-1-ethylbutyl chloride under basic conditions to yield the target compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated